Cas no 1210681-39-2 (N-(2-aminoethyl)furan-3-carboxamide hydrochloride)

• Product Name: N-(2-aminoethyl)furan-3-carboxamide hydrochloride
• CAS No: 1210681-39-2
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 4577860
• Update Time: 2025-10-31

N-(2-aminoethyl)furan-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)furan-3-carboxamide Hydrochloride
• N-(2-aminoethyl)furan-3-carboxamide hydrochloride

• Inchi： 1S/C7H10N2O2.ClH/c8-2-3-9-7(10)6-1-4-11-5-6;/h1,4-5H,2-3,8H2,(H,9,10);1H
• InChI Key： YIGVXLZVNRLFFU-UHFFFAOYSA-N
• SMILES： C(C1=COC=C1)(=O)NCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(2-aminoethyl)furan-3-carboxamide hydrochloride

N-(2-Aminoethyl)furan-3-carboxamide Hydrochloride: A Comprehensive Overview

N-(2-Aminoethyl)furan-3-carboxamide hydrochloride, also known by its CAS number 1210681-39-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring substituted with a carboxamide group at the 3-position and an aminoethyl side chain. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry due to their ability to interact with various biological targets. N-(2-Aminoethyl)furan-3-carboxamide hydrochloride, in particular, has been investigated for its potential as a bioactive agent. Researchers have explored its role in modulating cellular pathways, particularly those involved in inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of N-(2-Aminoethyl)furan-3-carboxamide hydrochloride involves a multi-step process that begins with the preparation of furan derivatives. The introduction of the aminoethyl group at the 3-position of the furan ring is a critical step that determines the compound's reactivity and biological activity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of biological activity, N-(2-Aminoethyl)furan-3-carboxamide hydrochloride has demonstrated significant antioxidant properties. Studies have shown that it can scavenge free radicals and reduce oxidative damage in cellular models. This property is particularly valuable in the context of aging-related diseases, where oxidative stress plays a pivotal role. Furthermore, the compound has exhibited anti-inflammatory effects in preclinical models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of N-(2-Aminoethyl)furan-3-carboxamide hydrochloride has also been studied extensively. Research indicates that the compound exhibits good bioavailability and is metabolized through hepatic pathways. These findings are crucial for determining its suitability as an oral medication. Additionally, toxicity studies have shown that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of N-(2-Aminoethyl)furan-3-carboxamide hydrochloride to various protein targets. Molecular docking studies have revealed that the compound can bind effectively to enzymes involved in inflammation and oxidative stress pathways. These insights are valuable for guiding further optimization of the compound's structure to enhance its therapeutic potential.

In conclusion, N-(2-Aminoethyl)furan-3-carboxamide hydrochloride (CAS No. 1210681-39-2) is a promising compound with diverse applications in drug discovery and development. Its unique structure, coupled with its antioxidant and anti-inflammatory properties, makes it a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions for various diseases.